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Compound of Interest

Compound Name: 5-Chloro-3-fluoro-2-iodotoluene

CAS No.: 939990-13-3

Cat. No.: B3308847

Get Quote

Executive Summary: The Core Directive
5-Chloro-3-fluoro-2-iodotoluene (CAS: 939990-13-3) is a poly-halogenated aromatic

hydrocarbon.[1][2] For disposal purposes, it must be strictly classified as Halogenated Organic

Waste.[2]

Critical Operational Rule: Never commingle this substance with non-halogenated solvents (e.g.,

acetone, ethanol).[2] Even trace amounts of halogenated material (typically >2%) can reclassify

an entire non-halogenated waste stream, exponentially increasing disposal costs and

complicating incineration protocols due to the formation of acid gases (HCl, HF, HI) [1].[2]

Chemical Profile & Hazard Identification
Understanding the specific hazards of this molecule dictates the disposal pathway. The

presence of iodine and fluorine atoms requires specific resistance to light and compatibility

considerations.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b3308847#bc-rfq
https://www.benchchem.com/product/b3308847/docs?utm_src=pdf-body#proper-disposal-procedures-for-5-chloro-3-fluoro-2-iodotoluene
https://www.bldpharm.com/products/939990-13-3.html
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3308847?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Specification Operational Implication

CAS Number 939990-13-3
Primary identifier for waste

manifests.[1]

Molecular Formula C₇H₅ClFI
High halogen content requires

acid-scrubbing incineration.[1]

Physical State Liquid (typically)
Requires leak-proof secondary

containment.[1]

GHS Classification
Skin Irrit. 2 (H315), Eye Irrit. 2

(H319), STOT SE 3 (H335)

Standard chemical-resistant

PPE is mandatory.[2]

Reactivity Light Sensitive
Store waste in amber glass or

opaque HDPE containers.

Technical Insight: The iodine-carbon bond is weaker than chlorine or fluorine bonds.[1]

Exposure to light can cause homolytic cleavage, releasing free iodine (

) and changing the waste pH, potentially pressurizing the container.[2] Always leave

10% headspace in waste containers. [2]

Pre-Disposal Handling & Segregation
Proper segregation is the single most effective way to manage disposal costs and safety.

3.1 Waste Stream Classification
This compound does not typically have a specific RCRA "U-list" or "P-list" code unless it is a

discarded commercial chemical product.[1] However, it is regulated based on its

characteristics.[2]

Primary Stream: Halogenated Organic Waste.
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RCRA Status: Likely D001 (Ignitable) if flash point < 60°C. If not ignitable, it is still managed

as "Non-RCRA Regulated Hazardous Waste" or "State-Regulated Waste" due to toxicity and

halogen content.

3.2 Container Compatibility
Recommended: High-Density Polyethylene (HDPE) or Borosilicate Glass (Amber).[1]

Avoid: Aluminum containers (risk of reaction with alkyl/aryl halides) or standard LDPE if long-

term storage is expected (permeation risk).[1]

3.3 Labeling Requirements
Every container must be labeled before the first drop of waste is added.

Content: "Hazardous Waste - Halogenated Solvent."[1]

Constituents: Explicitly list "5-Chloro-3-fluoro-2-iodotoluene."

Hazards: Check "Toxic" and "Irritant."[3]

Step-by-Step Disposal Protocol
Scenario A: Routine Bench Waste (Lab Pack)
For small quantities (< 5 Liters) generated during synthesis or purification.

Segregate: Place a dedicated waste carboy in the fume hood labeled "Halogenated Waste."

Transfer: Pour the chemical into the carboy using a funnel.

Note: If the material is in a reaction mixture, ensure no strong oxidizers or active metals

(e.g., Sodium, Lithium) are present.[2] Quench any active reagents before transfer.

Log: Record the volume and specific chemical name on the waste tag.

Seal: Cap tightly when not in use.

Pickup: When 90% full, request EHS pickup.
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Scenario B: Pure Chemical Disposal (Expired/Unused Stock)
Do not pour pure, unused stock into a commingled solvent carboy.[2] This is best managed as

a "Lab Pack" item.

Keep in Original Container: If the original bottle is intact, keep it.

Overpack: Place the bottle in a clear plastic bag (secondary containment).

Label: Attach a hazardous waste tag directly to the bottle.

Manifest: Declare it as a discrete item for the disposal contractor. They will pack it into a

drum with vermiculite and other compatible bottles.

Emergency Spill Response
Decision Logic:

Minor Spill (< 100 mL): Manageable by lab personnel.

Major Spill (> 100 mL or outside hood): Evacuate and call EHS.

Cleanup Protocol:

Isolate: Alert nearby personnel.

PPE: Wear nitrile gloves (double gloved recommended), lab coat, and safety goggles.[2]

Absorb: Use an inert absorbent (Vermiculite, Bentonite, or "Universal" pads).[2] Do not use

paper towels as they can increase flammability if the substance is combustible.

Collect: Scoop absorbed material into a wide-mouth jar or heavy-duty bag.

Label: Mark as "Debris contaminated with Halogenated Organics."

Visualized Workflows
Figure 1: Waste Segregation Decision Tree
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Waste Generation:
5-Chloro-3-fluoro-2-iodotoluene

Is it Pure/Unused Stock?

Lab Pack Protocol:
Keep in orig. container

Overpack & Tag

Yes

Is it mixed with solvents?

No (Reaction Waste)

Are other solvents
Non-Halogenated?

Yes

Halogenated Waste Stream
(High Temp Incineration)

No (e.g. DCM) STOP: Do NOT mix.
Segregate into Halogenated Stream

Yes (e.g. Acetone)

Re-route

Click to download full resolution via product page

Caption: Decision logic for segregating halogenated aromatic waste to ensure regulatory

compliance and cost efficiency.

Figure 2: Disposal Lifecycle
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Caption: The lifecycle of halogenated waste from the laboratory bench to final destruction via

incineration and scrubbing.

Regulatory & Transport Information
When preparing this material for off-site disposal, the following classifications typically apply.

Always verify with the specific Safety Data Sheet (SDS) as flashpoints may vary by purity.

Regulatory Body Classification Code / ID

EPA (RCRA)
Characteristic Hazardous

Waste

D001 (if Ignitable), or Non-

Regulated Halogenated

Waste.[1][2]

DOT (Ground)
Environmentally Hazardous

Substance

UN3082 (Liquid, n.o.s.) or

UN1993 (Flammable Liquid,

n.o.s.) depending on

flashpoint.[2]

IATA (Air)
Environmentally Hazardous

Substance
UN3082, Class 9.

Disposal Method: The industry standard for halogenated aromatics is Rotary Kiln Incineration.

This process operates at >1000°C to ensure complete destruction of the aromatic ring and

prevents the formation of dioxins/furans. The exhaust must pass through a caustic scrubber to

neutralize the hydrofluoric (HF), hydrochloric (HCl), and hydroiodic (HI) acids formed during

combustion [3].[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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